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Compound of Interest

Compound Name: 1-Butanol, 4-(ethenyloxy)-

Cat. No.: B102261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and purification of 1-
Butanol, 4-(ethenyloxy)-, also known as 4-(vinyloxy)-1-butanol or 4-hydroxybutyl vinyl ether.

This monomer is a valuable building block in polymer chemistry and a versatile intermediate in

organic synthesis. This document outlines the primary synthetic methodologies, detailed

purification protocols, and key physical and chemical properties.

Chemical Properties and Data
1-Butanol, 4-(ethenyloxy)- is a colorless to pale yellow liquid with a characteristic ether-like

odor.[1] It is moderately soluble in water and miscible with many organic solvents.[1]

Commercial preparations are often stabilized with a small amount of potassium hydroxide to

prevent polymerization.

Table 1: Physical and Chemical Properties of 1-Butanol, 4-(ethenyloxy)-
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Property Value Reference

CAS Number 17832-28-9 [2][3]

Molecular Formula C₆H₁₂O₂ [2][3]

Molecular Weight 116.16 g/mol [2][3]

Boiling Point 189.5 °C @ 1013 hPa [4]

95 °C @ 20 mmHg [5]

Melting Point -33 °C [5][6]

Density 0.939 g/mL at 25 °C [5]

Refractive Index (n²⁰/D) 1.444

Water Solubility 75 g/L at 20 °C [5][6]

Flash Point 85 °C (closed cup)

Synthesis Methodologies
The most common industrial synthesis of 1-Butanol, 4-(ethenyloxy)- involves the vinylation of

1,4-butanediol with acetylene in the presence of a basic catalyst. An alternative approach,

transetherification, offers a pathway that avoids the use of acetylene gas.

Vinylation of 1,4-Butanediol with Acetylene
This method is based on the Reppe vinylation, where an alcohol reacts with acetylene under

basic conditions.

Reaction:

HO-(CH₂)₄-OH + HC≡CH → H₂C=CH-O-(CH₂)₄-OH

Catalysts:

Potassium Hydroxide (KOH): A traditional and effective catalyst for this reaction.
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Superbase Systems (e.g., CsF-NaOH): These systems have been shown to provide

excellent conversion and yields, potentially under milder conditions than KOH alone.[7]

A diagram illustrating the synthesis workflow is provided below.

Reactants Reaction Conditions

Process

1,4-Butanediol

Reaction in Autoclave

Acetylene Gas Basic Catalyst (KOH or CsF-NaOH) High Temperature (e.g., 140-160 °C) High Pressure

Workup (Neutralization, Filtration)

Crude Product
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Synthesis Workflow for Vinylation of 1,4-Butanediol

Detailed Experimental Protocol (Vinylation):
Caution: This reaction involves flammable acetylene gas under pressure and should only be

performed by trained personnel in a well-ventilated fume hood with appropriate safety

precautions and equipment (e.g., a high-pressure autoclave).

Catalyst Preparation: In a dry, inert atmosphere, add 1,4-butanediol to a high-pressure

autoclave equipped with a mechanical stirrer, gas inlet, and thermocouple.
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Reaction Setup: Add the basic catalyst (e.g., potassium hydroxide, ~5-10 mol% relative to

1,4-butanediol).

Reaction Execution: Seal the autoclave, and purge with nitrogen gas. Introduce acetylene

gas to the desired pressure. Heat the mixture to the reaction temperature (e.g., 140-160 °C)

with vigorous stirring. Maintain the acetylene pressure and temperature for the duration of

the reaction (several hours), monitoring the uptake of acetylene.

Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully

vent the excess acetylene. The reaction mixture is then neutralized with a suitable acid (e.g.,

dilute sulfuric acid or acetic acid) to a pH of ~7. The resulting salts are removed by filtration.

Isolation: The crude product is obtained after removal of any low-boiling impurities under

reduced pressure.

Purification Methods
The primary method for purifying 1-Butanol, 4-(ethenyloxy)- is fractional distillation under

reduced pressure. For achieving very high purity, column chromatography can also be

employed.

Fractional Distillation
Fractional distillation is effective for separating the desired product from unreacted 1,4-

butanediol, the divinylated byproduct (1,4-bis(vinyloxy)butane), and other high-boiling

impurities.

A diagram of the purification workflow is shown below.
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Pure 1-Butanol, 4-(ethenyloxy)-
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Purification Workflow

Detailed Experimental Protocol (Fractional Distillation):
Apparatus Setup: Assemble a fractional distillation apparatus with a vacuum source, a

distillation flask, a fractionating column (e.g., Vigreux or packed column), a condenser, and

receiving flasks. Ensure all glassware is dry.

Distillation: Charge the distillation flask with the crude product and a few boiling chips or a

magnetic stir bar.

Fraction Collection: Gradually reduce the pressure and begin heating the distillation flask.

Collect and discard any initial low-boiling fractions.

Product Isolation: Collect the main fraction at the appropriate boiling point and pressure

(e.g., ~95 °C at 20 mmHg).[5] Monitor the temperature at the head of the column; a stable
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temperature indicates the collection of a pure fraction.

Storage: Store the purified product over a small amount of potassium hydroxide to inhibit

polymerization, in a tightly sealed container in a cool, dark place.

Column Chromatography
For applications requiring very high purity, column chromatography can be used as a final

purification step.

Detailed Experimental Protocol (Column
Chromatography):

Column Packing: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane or a

hexane/ethyl acetate mixture) and pack it into a chromatography column.

Sample Loading: Dissolve the partially purified product in a minimal amount of the eluent and

load it onto the top of the silica gel bed.

Elution: Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl

acetate in hexane). The polarity of 1-Butanol, 4-(ethenyloxy)- is moderate due to the

hydroxyl group, so it will elute after non-polar impurities.

Fraction Analysis: Collect fractions and analyze them by thin-layer chromatography (TLC) to

identify those containing the pure product.

Solvent Removal: Combine the pure fractions and remove the solvent under reduced

pressure using a rotary evaporator to yield the highly purified product.

Biological Activity and Signaling Pathways
Extensive searches of the scientific literature and chemical databases did not reveal any

specific biological activities or signaling pathways associated with 1-Butanol, 4-(ethenyloxy)-.
Its primary applications are in materials science as a monomer and in chemical synthesis as an

intermediate.[1][8] Therefore, no signaling pathway diagrams are included in this guide. The

logical relationship of the synthesis process is depicted in the synthesis workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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